Cas no 101857-28-7 (5-chloro-7-nitro-3H-Imidazo[4,5-b]pyridine)
101857-28-7 structure
Product Name:5-chloro-7-nitro-3H-Imidazo[4,5-b]pyridine
CAS No:101857-28-7
MF:C6H3ClN4O2
MW:198.566619157791
CID:1096466
Update Time:2024-07-27
5-chloro-7-nitro-3H-Imidazo[4,5-b]pyridine Chemical and Physical Properties
Names and Identifiers
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- 5-chloro-7-nitro-3H-Imidazo[4,5-b]pyridine
- 3H-Imidazo[4,5-b]pyridine, 5-chloro-7-nitro-
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- Inchi: 1S/C6H3ClN4O2/c7-4-1-3(11(12)13)5-6(10-4)9-2-8-5/h1-2H,(H,8,9,10)
- InChI Key: IWQHZTCGVPZMSR-UHFFFAOYSA-N
- SMILES: C12NC=NC1=C([N+]([O-])=O)C=C(Cl)N=2
Computed Properties
- Exact Mass: 197.994453g/mol
- Monoisotopic Mass: 197.994453g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 198.57g/mol
- XLogP3: 1.5
- Topological Polar Surface Area: 87.4Ų
Experimental Properties
- Density: 1.96±0.1 g/cm3(Predicted)
- Boiling Point: 204.7±50.0 °C(Predicted)
- pka: 1.74±0.40(Predicted)
5-chloro-7-nitro-3H-Imidazo[4,5-b]pyridine Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
101857-28-7 (5-chloro-7-nitro-3H-Imidazo[4,5-b]pyridine) Related Products
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